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Compound of Interest

Compound Name: Flavone

Cat. No.: B191248 Get Quote

Essential Safety and Handling Guide for Flavone
This guide provides immediate and essential safety and logistical information for the handling

of Flavone in a laboratory setting. The following procedures are based on established best

practices for handling chemical compounds and should be supplemented by your institution's

specific safety protocols.

Personal Protective Equipment (PPE)
To minimize exposure when handling Flavone, particularly in its powdered form, the use of

appropriate personal protective equipment is mandatory.
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PPE Category Item Specification

Eye Protection Safety Glasses or Goggles

Must be worn at all times to

protect from splashes or

airborne particles. Tightly fitting

safety goggles conforming to

EN 166 (EU) or NIOSH (US)

standards are recommended.

[1][2]

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact.[1][3] Gloves must be

inspected before use, and

proper glove removal

technique should be employed

to avoid skin contact with the

product.[2] Change gloves

immediately if they become

contaminated.[3]

Body Protection Laboratory Coat

A standard lab coat is required

to protect clothing and skin.[1]

[3] The type of body protection

can be chosen based on the

concentration and amount of

the substance being used.[2]

Respiratory Protection Fume Hood or Dust Mask

When handling the powder

form, work in a chemical fume

hood to prevent inhalation.[3]

[4] If a fume hood is not

available, a dust mask (type

N95 (US) or P1 (EN 143))

should be used.[2]

Operational Plan: Handling and Solution
Preparation
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1. Preparation and Weighing:

Conduct all weighing and initial preparation of Flavone powder within a certified chemical

fume hood to prevent the inhalation of dust.[1][3]

Use non-sparking tools to avoid ignition from electrostatic discharge.[1]

Ensure the balance and surrounding area are clean before and after use.

2. Dissolving the Compound:

Flavone is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide at

approximately 30 mg/ml.[5]

For aqueous solutions, it is sparingly soluble. To maximize solubility, first dissolve Flavone in

ethanol and then dilute with the aqueous buffer of choice.[5] Using this method, the solubility

is approximately 0.14 mg/ml in a 1:6 solution of ethanol:PBS (pH 7.2).[5]

Aqueous solutions are not recommended for storage for more than one day.[5]

Always handle solutions within the fume hood.

3. Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][5]

Clean the work area to remove any residual contamination.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[6][7]

If irritation persists, seek medical attention.[7]

Skin Contact

Wash off with soap and plenty of water.[7]

Remove any contaminated clothing. If skin

irritation occurs, get medical help.[1]

Inhalation

Move the person to fresh air.[7] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[7] Seek medical attention.

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with

water.[2] Never give anything by mouth to an

unconscious person.[2] Seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with Flavone must be treated as chemical waste.[3]

Solid Waste: Contaminated items such as weighing paper, pipette tips, and gloves should be

collected in a designated and clearly labeled chemical waste container.[3]

Liquid Waste: Unused or waste solutions of Flavone should be collected in a labeled, sealed

container for hazardous liquid waste.[3] Do not pour down the drain.[2][3]

Container Disposal: Dispose of the contents and container to an approved waste disposal

plant in accordance with local, state, and federal regulations.[2][3][8]

Flavone Handling Workflow
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Caption: Logical workflow for the safe handling of Flavone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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